(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
(-)-corey lactone is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
32233-40-2
VCID:
VC20820106
InChI:
InChI=1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5-,6-,7+/m1/s1
SMILES:
C1C(C(C2C1OC(=O)C2)CO)O
Molecular Formula:
C8H12O4
Molecular Weight:
172.18 g/mol
(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
CAS No.: 32233-40-2
Cat. No.: VC20820106
Molecular Formula: C8H12O4
Molecular Weight: 172.18 g/mol
* For research use only. Not for human or veterinary use.
![(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one - 32233-40-2](/images/no_structure.jpg)
Specification
| Description | (-)-corey lactone is a gamma-lactone. |
|---|---|
| CAS No. | 32233-40-2 |
| Molecular Formula | C8H12O4 |
| Molecular Weight | 172.18 g/mol |
| IUPAC Name | (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one |
| Standard InChI | InChI=1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5-,6-,7+/m1/s1 |
| Standard InChI Key | VYTZWRCSPHQSFX-GBNDHIKLSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@@H]2[C@H]1OC(=O)C2)CO)O |
| SMILES | C1C(C(C2C1OC(=O)C2)CO)O |
| Canonical SMILES | C1C(C(C2C1OC(=O)C2)CO)O |
| Appearance | Assay:≥98%A crystalline solid |
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